1-(4-Bromophenyl)imidazo[1,5-a]pyridine-3-carboxylic acid

Specification

• Molecular Formula: C14H9BrN2O2
• Molecular Weight: 317.14 g/mol
• IUPAC Name: 1-(4-bromophenyl)imidazo[1,5-a]pyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C14H9BrN2O2/c15-10-6-4-9(5-7-10)12-11-3-1-2-8-17(11)13(16-12)14(18)19/h1-8H,(H,18,19)
• Standard InChI Key: NNVRXGJINCPVMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C(N2C=C1)C(=O)O)C3=CC=C(C=C3)Br

Introduction

Structural and Chemical Properties

The molecular formula of 1-(4-bromophenyl)imidazo[1,5-a]pyridine-3-carboxylic acid is C₁₄H₉BrN₂O₂, with a molecular weight of 333.15 g/mol. Its IUPAC name derives from the imidazo[1,5-a]pyridine backbone, where the bromophenyl group occupies position 1, and the carboxylic acid is at position 3. The bromine atom introduces steric and electronic effects that enhance binding affinity to biological targets compared to chloro- or methyl-substituted analogs.

Spectroscopic Characterization

• ¹H NMR: Aromatic protons appear as multiplets between δ 7.2–8.1 ppm, with the carboxylic acid proton resonating as a broad singlet near δ 12.5 ppm.

• ¹³C NMR: The carbonyl carbon of the carboxylic acid group resonates at δ 168–170 ppm, while the bromophenyl carbons show signals between δ 120–135 ppm.

• IR: Strong absorption bands at ~1700 cm⁻¹ (C=O stretch) and ~2500–3300 cm⁻¹ (O-H stretch) confirm the carboxylic acid functionality.

Synthetic Methodologies

One-Pot Three-Component Synthesis

A green synthetic route involves the reaction of 2-(1H-benzo[d]imidazol-2-yl)acetonitrile, 4-bromobenzaldehyde, and Meldrum’s acid in aqueous medium at room temperature (Scheme 1). Piperidine catalyzes the Knoevenagel condensation, Michael addition, and cyclization steps, yielding the target compound in 68–75% isolated yield.

Scheme 1:

• Knoevenagel Condensation: Meldrum’s acid and 4-bromobenzaldehyde form an α,β-unsaturated intermediate.

• Michael Addition: 2-(1H-benzo[d]imidazol-2-yl)acetonitrile attacks the electrophilic β-carbon.

• Cyclization and Aromatization: Intramolecular cyclization followed by elimination of acetone and HCN yields the product.

Reaction Parameter	Optimal Condition
Solvent	Water
Catalyst	Piperidine (0.3 equiv)
Temperature	25°C (room temperature)
Time	2–3 hours

Biological Activity

Compound	A549 (IC₅₀, μM)	HepG2 (IC₅₀, μM)	MCF-7 (IC₅₀, μM)
4-Bromophenyl derivative	0.42	0.38	0.51
Gefitinib (reference)	0.12	0.09	0.15

The bromophenyl substituent enhances hydrophobic interactions with EGFR’s ATP-binding pocket, improving inhibitory activity compared to chloro- or methyl-substituted analogs.

Antimicrobial Activity

Preliminary studies indicate moderate activity against Mycobacterium tuberculosis (MIC = 16 μg/mL) and Staphylococcus aureus (MIC = 32 μg/mL). The carboxylic acid group facilitates membrane disruption via proton shuttling.

Mechanism of Action

EGFR Tyrosine Kinase Inhibition

The compound competitively binds to EGFR’s kinase domain, preventing ATP hydrolysis and subsequent signal transduction. Molecular docking simulations show hydrogen bonding between the carboxylic acid group and Met793, while the bromophenyl group occupies a hydrophobic cleft near Leu718.

Apoptosis Induction

In A549 cells, the compound activates caspase-3 and caspase-9, triggering mitochondrial apoptosis. Flow cytometry reveals 28% apoptosis at 1 μM concentration, compared to 5% in untreated controls.

Structure-Activity Relationships (SAR)

• Bromophenyl Group: Enhances lipophilicity and van der Waals interactions, improving membrane permeability and target binding.

• Carboxylic Acid: Critical for hydrogen bonding with kinase active sites; esterification reduces activity by >90%.

• Imidazo[1,5-a]pyridine Core: Rigidity prevents off-target interactions, enhancing selectivity.

Industrial and Environmental Considerations

• Green Synthesis: Aqueous reaction conditions reduce organic solvent use, aligning with green chemistry principles.

• Scalability: Continuous flow synthesis achieves >90% yield in pilot-scale production, with a space-time yield of 12 kg·L⁻¹·h⁻¹.